Cas no 1167055-37-9 (7-Chloro-1H-indole-4-carbaldehyde)

7-Chloro-1H-indole-4-carbaldehyde is a versatile heterocyclic compound featuring a chloro-substituted indole core with a formyl functional group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electrophilic (aldehyde) and nucleophilic (indole) sites allows for diverse reactivity, enabling applications in cross-coupling reactions, cyclizations, and functional group transformations. Its high purity and stability under standard conditions ensure consistent performance in research and industrial processes. The compound is particularly useful in the development of bioactive molecules due to its indole scaffold, which is prevalent in many pharmacologically active compounds.

7-Chloro-1H-indole-4-carbaldehyde structure

1167055-37-9 structure

Product Name:7-Chloro-1H-indole-4-carbaldehyde

CAS No:1167055-37-9

MF:C₉H₆ClNO

MW:179.603041172028

MDL:MFCD11845604

CID:1033233

PubChem ID:53399503

Update Time:2025-06-06

7-Chloro-1H-indole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 7-Chloro-1H-indole-4-carbaldehyde
- 1167055-37-9
- AS-0629
- 7-Chloro-4-indole carbaldehyde
- MFCD11845604
- DTXSID50694630
- AM803003
- 1H-Indole-4-carboxaldehyde, 7-chloro-
- DA-15112
- SCHEMBL673396
- W10342
- CS-0367475
- 7-Chloro-4-indole carbaxaldehyde
- MDL： MFCD11845604
- Inchi： 1S/C9H6ClNO/c10-8-2-1-6(5-12)7-3-4-11-9(7)8/h1-5,11H
- InChI Key： IREPJTYUCHCYLI-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=O)C2C=CNC=21

Computed Properties

Exact Mass: 179.0137915g/mol
Monoisotopic Mass: 179.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 32.9Å²

Experimental Properties

Density: 1.431±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.25 g/l) (25 º C),

7-Chloro-1H-indole-4-carbaldehyde Pricemore >>

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TRC	B418860-1mg	7-Chloro-1H-indole-4-carbaldehyde	1167055-37-9		1mg	$ 50.00	2022-06-01
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